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Compound of Interest

Compound Name: VinclozolinM2-2204

Cat. No.: B15605978 Get Quote

These application notes provide detailed information and protocols for the use of Vinclozolin

M2 analytical standards in research and drug development.

Chemical and Physical Properties
Vinclozolin M2, a primary metabolite of the fungicide Vinclozolin, is a crucial analyte in

toxicological and environmental studies due to its antiandrogenic properties.[1][2] Accurate

quantification requires high-purity analytical standards.
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Property Value Reference

Systematic Name
3',5'-Dichloro-2-hydroxy-2-

methylbut-3-enanilide
[3]

CAS Number 83792-61-4 [3]

Molecular Formula C₁₁H₁₁Cl₂NO₂ [3]

Molecular Weight 260.12 g/mol [3]

Appearance White to off-white solid [4]

Solubility

Soluble in organic solvents

such as methanol, ethanol,

acetonitrile, and DMSO.

[5]

Storage
Store at -20°C for long-term

stability.
[4]

Sourcing Analytical Standards
High-purity Vinclozolin M2 analytical standards can be procured from various chemical

suppliers specializing in reference materials. It is recommended to obtain a certificate of

analysis with each standard to ensure identity and purity.

Quantitative Data Summary
The following table summarizes available quantitative data for the analysis of Vinclozolin and

its metabolite M2. It is important to note that publicly available data on the limit of detection

(LOD) and limit of quantification (LOQ) for Vinclozolin M2, particularly in food and

environmental matrices, is limited. The provided data for Vinclozolin is for reference.
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Analyte Matrix Method
Recovery
(%)

LOD LOQ
Referenc
e

Vinclozolin

M2
Rat Serum HPLC 85 - 105

Not

Reported

Not

Reported
[6]

Vinclozolin Rat Serum HPLC 85 - 105
Not

Reported

Not

Reported
[6]

Vinclozolin

Mouse

Plasma,

Urine

HPLC > 90
Not

Reported

Not

Reported
[7]

Vinclozolin Olive Oil

LC-MS/MS

& GC-

MS/MS

70 - 120 (at

0.05 & 0.5

mg/kg)

Not

Reported
0.05 mg/kg [8]

Vinclozolin Wine
QuEChER

S-GC/MS
60.9 - 95.0

Not

Reported
< 50 ng/g [9]

Pesticides

(general)
Soil

QuEChER

S-

GC/MS/MS

65 - 116
Not

Reported

0.005 -

0.01 mg/kg
[10]

Metabolic Pathway of Vinclozolin
Vinclozolin undergoes hydrolysis in biological systems and the environment to form its two

primary metabolites, M1 and M2, both of which exhibit antiandrogenic activity.[1][3]

Vinclozolin

Metabolite M1
(2-[[(3,5-dichlorophenyl)-carbamoyl]oxy]-2-methyl-3-butenoic acid)

Hydrolysis

Metabolite M2
(3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide)

Hydrolysis

Click to download full resolution via product page

Caption: Metabolic pathway of Vinclozolin to its primary metabolites M1 and M2.
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Experimental Protocols
This section details analytical methods for the determination of Vinclozolin M2.

Protocol 1: Analysis of Vinclozolin and its Metabolites in
Rat Serum by HPLC
This protocol is adapted from a method for the analysis of Vinclozolin and its metabolites in a

biological matrix.[6]

a. Sample Preparation (Liquid-Liquid Extraction)

To 100 µL of rat serum, add an internal standard solution.

Add 200 µL of 0.1 M sodium acetate buffer (pH 5.0).

Vortex for 30 seconds.

Add 1 mL of ethyl acetate and vortex for 2 minutes.

Centrifuge at 3000 rpm for 10 minutes.

Transfer the upper organic layer to a clean tube.

Repeat the extraction (steps 4-6) with another 1 mL of ethyl acetate.

Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen at

40°C.

Reconstitute the residue in 100 µL of the mobile phase.

b. HPLC Conditions

Instrument: High-Performance Liquid Chromatography (HPLC) system with UV detection.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).
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Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: UV detector at 210 nm.

Run Time: Approximately 20 minutes.

c. Calibration

Prepare a series of calibration standards of Vinclozolin M2 in the mobile phase at

concentrations ranging from 0.1 to 10 µg/mL. Plot the peak area against the concentration to

generate a calibration curve.

Protocol 2: Generic QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method for Pesticide
Residue Analysis in Food Matrices
This protocol provides a general framework for the extraction of pesticide residues, including

Vinclozolin and its metabolites, from food samples. This method would require optimization and

validation for Vinclozolin M2 specifically.[9][10]

a. Sample Extraction

Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS salt packet (e.g., magnesium sulfate, sodium chloride,

sodium citrate).

Shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup
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Transfer an aliquot of the supernatant (e.g., 1 mL) to a d-SPE tube containing a cleanup

sorbent (e.g., PSA, C18, GCB).

Vortex for 30 seconds.

Centrifuge at 10000 rpm for 5 minutes.

The resulting supernatant is ready for LC-MS/MS or GC-MS analysis.

c. LC-MS/MS Conditions (Example)

Instrument: Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS).

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase: Gradient of water with 0.1% formic acid and methanol with 0.1% formic acid.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

MRM Transitions: Specific precursor and product ions for Vinclozolin M2 would need to be

determined.

Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of Vinclozolin M2 in a given

sample matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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